![molecular formula C22H27Br2N3S B4584648 1-[5-(bromomethyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-yl]-4-(diphenylmethyl)piperazine hydrobromide](/img/structure/B4584648.png)
1-[5-(bromomethyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-yl]-4-(diphenylmethyl)piperazine hydrobromide
Overview
Description
1-[5-(bromomethyl)-5-methyl-4,5-dihydro-1,3-thiazol-2-yl]-4-(diphenylmethyl)piperazine hydrobromide is a useful research compound. Its molecular formula is C22H27Br2N3S and its molecular weight is 525.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 525.02719 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Anticancer Properties
Compounds incorporating N-piperazines, similar in structure to the queried chemical, have been evaluated for their antitumor activity against various cancer cell lines. For instance, a series of N1-(flavon-7-yl)amidrazones incorporating N-piperazines showed significant growth inhibitory and cytotoxic effects on breast cancer and leukemic cell lines, suggesting their potential as anticancer drugs (Abu-Aisheh et al., 2012). Similarly, N1-anthraquinon-2-yl amidrazones incorporating N-piperazines demonstrated high inhibitory activity against chronic myelogenous leukemia and breast cancer cell lines (Sweidan et al., 2018).
Antibacterial and Antifungal Efficacy
Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have shown potent antibacterial efficacies and biofilm inhibition activities against various bacterial strains, including E. coli, S. aureus, and S. mutans. These compounds, particularly those with specific substitutions, demonstrated more effective biofilm inhibition than Ciprofloxacin, indicating their potential as antibacterial agents (Mekky & Sanad, 2020).
Antiviral and Antimicrobial Activities
A study on urea and thiourea derivatives of piperazine doped with Febuxostat revealed promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activity. Certain derivatives exhibited significant efficacy, suggesting their applicability in antiviral and antimicrobial treatments (Reddy et al., 2013).
Antidepressant and Antianxiety Activities
Derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have been synthesized and evaluated for their antidepressant and antianxiety activities. Specific compounds significantly reduced the duration of immobility times in forced swimming tests and showed notable antianxiety activity, highlighting their potential in treating depressive and anxiety disorders (Kumar et al., 2017).
properties
IUPAC Name |
2-(4-benzhydrylpiperazin-1-yl)-5-(bromomethyl)-5-methyl-4H-1,3-thiazole;hydrobromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26BrN3S.BrH/c1-22(16-23)17-24-21(27-22)26-14-12-25(13-15-26)20(18-8-4-2-5-9-18)19-10-6-3-7-11-19;/h2-11,20H,12-17H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDSNGUXSFZPJEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN=C(S1)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)CBr.Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27Br2N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
525.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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